Cas no 1334499-84-1 (1,5-DIAZASPIRO[3.4]OCTANE 2HCL)

• Product Name: 1,5-DIAZASPIRO[3.4]OCTANE 2HCL
• CAS No: 1334499-84-1
• MF: C₆H₁₃ClN₂
• MW: 148.633820295334
• CID: 2770749
• Update Time: 2025-11-07

1,5-DIAZASPIRO[3.4]OCTANE 2HCL Chemical and Physical Properties

Names and Identifiers

• 1,5-DIAZASPIRO[3.4]OCTANE 2HCL

• Inchi： 1S/C6H12N2.ClH/c1-2-6(7-4-1)3-5-8-6;/h7-8H,1-5H2;1H
• InChI Key： XZSDLFJPMGNQSE-UHFFFAOYSA-N
• SMILES： C12(NCC1)NCCC2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 1,5-DIAZASPIRO[3.4]OCTANE 2HCL

Research Brief on 1,5-DIAZASPIRO[3.4]OCTANE 2HCL (CAS: 1334499-84-1): Recent Advances and Applications

The compound 1,5-DIAZASPIRO[3.4]OCTANE 2HCL (CAS: 1334499-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic amine derivative is increasingly recognized for its versatile applications in medicinal chemistry, particularly as a key building block in the synthesis of novel therapeutic agents. Recent studies have highlighted its potential in targeting various disease pathways, making it a compound of high interest for drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 1,5-DIAZASPIRO[3.4]OCTANE 2HCL as a scaffold for developing kinase inhibitors. The research demonstrated that modifications to the spirocyclic structure could enhance binding affinity to specific kinase targets, offering promising avenues for treating cancers and inflammatory diseases. The study utilized advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its applications in kinase inhibition, recent work has investigated the compound's utility in central nervous system (CNS) drug development. A 2024 preprint in BioRxiv reported that derivatives of 1,5-DIAZASPIRO[3.4]OCTANE 2HCL showed notable blood-brain barrier permeability and receptor binding profiles, suggesting potential for treating neurological disorders such as Alzheimer's disease and schizophrenia. The researchers employed in vitro and in vivo models to validate these findings, marking a significant step forward in CNS-targeted drug design.

The synthetic accessibility of 1,5-DIAZASPIRO[3.4]OCTANE 2HCL has also been a focus of recent research. A 2023 publication in Organic Process Research & Development detailed an improved synthetic route that enhances yield and purity while reducing environmental impact. This advancement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications. The new method utilizes green chemistry principles, aligning with the industry's growing emphasis on sustainable manufacturing practices.

Looking forward, the unique structural features of 1,5-DIAZASPIRO[3.4]OCTANE 2HCL continue to inspire innovative research directions. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, targeting indications ranging from oncology to metabolic diseases. As research progresses, the full therapeutic potential of this versatile scaffold is expected to become increasingly apparent, solidifying its position as a valuable tool in modern drug discovery.